(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)(2-methoxyphenyl)methanone

• IUPAC Name: [4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]-(2-methoxyphenyl)methanone
• InChI: InChI=1S/C19H23NO3S/c1-22-18-7-3-2-6-17(18)19(21)20-10-8-15(9-11-20)13-24-14-16-5-4-12-23-16/h2-7,12,15H,8-11,13-14H2,1H3
• InChI Key: IUOCSNXAXXCPIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)N2CCC(CC2)CSCC3=CC=CO3
• Molecular Formula: C19H23NO3S
• Molecular Weight: 345.5 g/mol

Description

(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)(2-methoxyphenyl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a piperidine derivative that has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, and future directions.

Scientific Research Applications

Furan Derivatives in Sustainable Materials and Fuel Production

Furan derivatives, owing to their origin from renewable biomass, have garnered significant interest for their potential in producing sustainable materials and fuels. Chernyshev, Kravchenko, and Ananikov (2017) discuss the conversion of plant biomass into furan derivatives such as 5-Hydroxymethylfurfural (HMF) and its prospects in the chemical industry. These derivatives can serve as feedstock for producing a variety of materials including polymers, porous carbon materials, and even fuels, indicating a significant shift towards renewable sources in the chemical sector (Chernyshev, Kravchenko, & Ananikov, 2017).

Piperidine and Methoxyphenyl Compounds in Medicinal Chemistry

Compounds containing piperidine and methoxyphenyl groups have been extensively explored for their pharmacological properties. For example, Ostrowski (2022) reviews the importance of furan and thiophene derivatives in medicinal chemistry, specifically in the context of nucleobases, nucleosides, and their analogues. These compounds have been investigated for antiviral, antitumor, and antimycobacterial activities, among others, showcasing the versatility of these moieties in drug design (Ostrowski, 2022).

Synthetic Approaches and Chemical Properties

The synthetic methodologies and chemical properties of compounds related to "(4-(((Furan-2-ylmethyl)thio)methyl)piperidin-1-yl)(2-methoxyphenyl)methanone" also receive attention, with research focused on understanding reaction mechanisms, synthetic routes, and the potential for creating novel compounds with desired properties. Studies like those by Pietra and Vitali (1972) on the nucleophilic aromatic substitution of the nitro-group offer insights into the reactivity and synthetic versatility of compounds containing aromatic systems and could provide a foundation for synthesizing and manipulating compounds similar to the one of interest (Pietra & Vitali, 1972).